Cas no 91804-22-7 (Methyl 6-cyano-1-naphthoate)

• Product name: Methyl 6-cyano-1-naphthoate
• CAS No: 91804-22-7
• MF: C₁₃H₉NO₂
• MW: 211.21606
• CID: 1094099
• PubChem ID: 22622423

Methyl 6-cyano-1-naphthoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-1-naphthoate
• methyl 6-cyanonaphthalene-1-carboxylate
• Methyl6-cyano-1-naphthoate
• 91804-22-7
• SCHEMBL7672321
• F76091

• Inchi： InChI=1S/C13H9NO2/c1-16-13(15)12-4-2-3-10-7-9(8-14)5-6-11(10)12/h2-7H,1H3
• InChI Key： LWVMMAPLNOYDCI-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=CC2=C1C=CC(=C2)C#N

Computed Properties

• Exact Mass: 211.063328530g/mol
• Monoisotopic Mass: 211.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1Ų